Cas no 6051-87-2 (β-Naphthoflavone)

• Product Name: β-Naphthoflavone
• CAS No: 6051-87-2
• MF: C₁₉H₁₂O₂
• MW: 272.297385215759
• MDL: MFCD00064288
• CID: 85525
• PubChem ID: 87573843
• Update Time: 2025-05-19

β-Naphthoflavone Chemical and Physical Properties

Names and Identifiers

• Beta-Naphthoflavone
• 5,6-Benzoflavone
• D-Galactitol
• 3-phenylbenzo[f]chromen-1-one
• 5.6-Benzoflavone
• b-Naphthoflavone
• NAPHTHOFLAVONE, B-(RG)
• &beta
• BIDD:ER0570
• DULCITOL
• BNF
• β-Naphthoflavone
• NSC136015
• 1H-Naphtho(2,1-b)pyran-1-one, 3-phenyl-
• 1BT0256Y8O
• MFCD00004986
• UNII-1BT0256Y8O
• HY-114740
• EN300-7421083
• DTXSID8030423
• OUGIDAPQYNCXRA-UHFFFAOYSA-N
• 3-Phenyl-1H-naphtho[2,1-b]pyran-1-one
• .beta.-Nf
• EINECS 227-958-4
• SMR001561469
• 3-Phenyl-1H-benzo[f]chromen-1-one #
• ?-Naphthoflavone
• Q4897188
• CAS-6051-87-2
• WLN: T B666 CV FOJ ER
• DB06732
• 3-Phenyl-1H-naphtho(2,1-b)pyran-1-one
• Tox21_302024
• beta-NF;1-b)pyran-1-one,3-phenyl-1h-naphtho(;5,6-Benzoflavone
• CS-0064229
• Oprea1_721265
• CHEMBL26260
• 1H-Naphtho[2,1-b]pyran-1-one, 3-phenyl
• SCHEMBL43538
• NS00034374
• BENZOFLAVONE, 5,6-
• 3-Phenyl-benzo[f]chromen-1-one
• BCP29482
• BDBM50028963
• 1H-Naphtho[2, 3-phenyl-
• beta -naphthoflavone
• A832760
• NCGC00188965-01
• 5-CHLORO-2,3-DIDEOXY-3-FLUORO-URIDINE
• MLS002920345
• BRN 0018991
• NCGC00255199-01
• N0518
• beta-NF
• DTXCID6010423
• AS-56038
• CCRIS 3262
• .beta.-Naphthoflavone
• 3-phenyl-1-benzo[f][1]benzopyranone
• 6051-87-2
• FT-0622925
• D91725
• NSC 136015
• 3-Phenyl-1H-benzo[f]chromen-1-one
• CHEBI:77013
• 1H-Naphtho[2,1-b]pyran-1-one, 3-phenyl-
• beta-naphthoflavone, 99+%
• N-1460
• AKOS025212482
• Oprea1_399775
• benzo[f]flavone
• NSC-136015
• benzo(f)flavone
• 5,6 Benzoflavone
• 3-phenyl-1H-benzo(f)chromen-1-one
• beta Naphthoflavone
• DA-79195
• betaNF
• 3-phenylbenzo(f)chromen-1-one

• MDL： MFCD00064288
• Inchi： 1S/C19H12O2/c20-16-12-18(14-7-2-1-3-8-14)21-17-11-10-13-6-4-5-9-15(13)19(16)17/h1-12H
• InChI Key： OUGIDAPQYNCXRA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C2=C1C=CC1C=CC=CC2=1)=O
• BRN： 18991

Computed Properties

• Exact Mass: 272.08400
• Monoisotopic Mass: 272.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.1382 (rough estimate)
• Melting Point: 162.0 to 166.0 deg-C
• Boiling Point: 275-280 °C (1 mmHg)
• Flash Point: 215.8±22.3 °C
• Refractive Index: 1.5510 (estimate)
• PSA: 30.21000
• LogP: 4.61320
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

β-Naphthoflavone Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：QL6200000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22; R34; R11
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on β-Naphthoflavone

Exploring the Versatile Applications and Properties of β-Naphthoflavone (CAS No. 6051-87-2)

β-Naphthoflavone (CAS No. 6051-87-2), also known as 5,6-benzoflavone, is a synthetic flavonoid compound that has garnered significant attention in biochemical and pharmacological research. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) and is widely studied for its role as an aryl hydrocarbon receptor (AhR) agonist. Researchers and industries are increasingly interested in β-Naphthoflavone due to its unique properties, which make it valuable in various applications, including drug metabolism studies, environmental toxicology, and cancer research.

One of the most compelling aspects of β-Naphthoflavone is its ability to modulate the activity of cytochrome P450 enzymes, particularly CYP1A1 and CYP1A2. These enzymes play a crucial role in the metabolism of drugs and xenobiotics, making β-Naphthoflavone a critical tool in understanding drug interactions and toxicity. Recent studies have explored its potential in cancer chemoprevention, as it can induce phase I and phase II detoxification enzymes, offering protective effects against carcinogens.

In the realm of environmental science, β-Naphthoflavone is used as a biomarker for AhR activation. Its ability to bind to the AhR and induce gene expression makes it a valuable compound for assessing the impact of environmental pollutants, such as dioxins and PAHs. This application is particularly relevant today, as concerns about environmental toxicity and pollutant exposure continue to rise. Researchers are leveraging β-Naphthoflavone to develop more accurate models for risk assessment and regulatory compliance.

Another area where β-Naphthoflavone shows promise is in neurodegenerative disease research. Emerging studies suggest that AhR activation may influence neuroinflammation and oxidative stress, which are key factors in conditions like Alzheimer's and Parkinson's disease. By studying the effects of β-Naphthoflavone on neuronal cells, scientists hope to uncover new therapeutic strategies for these debilitating disorders.

The pharmaceutical industry is also exploring the potential of β-Naphthoflavone as a lead compound for drug development. Its structural properties make it a candidate for designing novel AhR-targeted therapies, particularly for inflammatory and immune-related conditions. With the growing interest in precision medicine, β-Naphthoflavone could play a pivotal role in developing personalized treatment approaches.

From a commercial perspective, the demand for high-purity β-Naphthoflavone is on the rise, driven by its expanding applications in research and development. Suppliers are focusing on ensuring consistent quality and reliable sourcing to meet the needs of academic institutions, pharmaceutical companies, and environmental testing laboratories. As the scientific community continues to uncover new uses for this compound, its market potential is expected to grow significantly.

In summary, β-Naphthoflavone (CAS No. 6051-87-2) is a multifaceted compound with broad applications in biomedical research, environmental science, and drug development. Its ability to modulate AhR signaling and influence enzyme activity makes it an indispensable tool for scientists tackling some of today's most pressing health and environmental challenges. As research progresses, β-Naphthoflavone is poised to remain at the forefront of innovative scientific discoveries.